2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt
Overview
Description
2-Nitro-5-thiocyanatobenzoic Acid , also known as NTCB, is a chemical compound with the molecular formula C₈H₄N₂O₄S . It is a highly reactive reagent that transfers its cyano group rapidly to a nucleophilic thiolate. NTCB has been proposed as a reagent for converting thiol groups in proteins into their S-cyano derivatives .
Molecular Structure Analysis
O | N / \ C C \ / S=C=N | C Chemical Reactions Analysis
NTCB’s primary reactivity lies in its ability to transfer the cyano group to thiolate groups in proteins. When provided to a protein, it rapidly cyanylates cysteine residues, forming S-cyano-cysteine. This intermediate can undergo reversible intramolecular addition with the cysteine N-amide, generating 1-acyl-2-iminothiazolidine. This process allows for nucleophilic acyl substitution .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
potassium;2-nitro-5-thiocyanatobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O4S.K/c9-4-15-5-1-2-7(10(13)14)6(3-5)8(11)12;/h1-3H,(H,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKGMQJKWYBTZHW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1SC#N)C(=O)[O-])[N+](=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3KN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt | |
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